Cas no 61337-41-5 (1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]-)
61337-41-5 structure
Product Name:1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]-
CAS No:61337-41-5
MF:C28H30O2
MW:398.536608219147
CID:483455
PubChem ID:12721124
Update Time:2025-04-19
1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]- Chemical and Physical Properties
Names and Identifiers
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- 1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]-
- 1-[4-[4-(4-propanoylphenyl)phenyl]phenyl]heptan-1-one
- DTXSID90508045
- 61337-41-5
- 1-(3~4~-Propanoyl[1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~-yl)heptan-1-one
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- Inchi: 1S/C28H30O2/c1-3-5-6-7-8-28(30)26-19-15-24(16-20-26)22-11-9-21(10-12-22)23-13-17-25(18-14-23)27(29)4-2/h9-20H,3-8H2,1-2H3
- InChI Key: JTNXQVJQYMNZMG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(C(CC)=O)=CC=1)CCCCCC
Computed Properties
- Exact Mass: 398.2247
- Monoisotopic Mass: 398.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
61337-41-5 (1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]-) Related Products
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